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N-Methyl-(R)-salsolinol

hydrobromide

Cat. No.: B12058073

Get Quote

Executive Safety Summary & Scientific Context
N-Methyl-(R)-salsolinol hydrobromide (NM(R)Sal) is not merely a chemical irritant; it is a

potent, endogenous neurotoxin utilized specifically to model Parkinson’s disease (PD) in

research. Unlike generic reagents, this compound is an enantioselective tetrahydroisoquinoline

that targets dopaminergic neurons in the substantia nigra, inducing apoptosis via mitochondrial

complex I inhibition and oxidative stress.

Critical Hazard Distinction: While standard Safety Data Sheets (SDS) often classify it primarily

as a Skin/Eye Irritant (H315, H319), its biological mechanism mimics MPTP toxicity.

Researchers must treat this substance with a biosafety level approaching that of known

neurodegenerative agents. Inhalation or systemic absorption can lead to cumulative

dopaminergic neurotoxicity.

Chemical Identity[1][2]
IUPAC Name: (1R)-1,2-dimethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline hydrobromide
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Synonyms: NM(R)Sal; (R)-1,2-Dimethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline HBr[1]

CAS Number: 59709-57-8 (Base form reference; specific salt CAS varies by vendor)

Molecular Formula: C₁₁H₁₅NO₂[2] · HBr

Mechanism of Toxicity (The "Why")
To understand the necessity of stringent PPE, one must understand the cellular cascade

triggered by exposure. NM(R)Sal oxidizes to form quinone species and hydroxyl radicals,

leading to DNA damage and apoptotic cell death.

Figure 1: Mechanism of N-Methyl-(R)-salsolinol Induced Neurotoxicity
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Figure 1: The metabolic pathway illustrating how N-Methyl-(R)-salsolinol targets mitochondria

to induce oxidative stress and neuronal death [1, 2].

Personal Protective Equipment (PPE) Matrix
Standard "lab safety" is insufficient. The following matrix is designed to prevent all routes of

entry, specifically focusing on the prevention of micro-aerosol inhalation during weighing and

dermal absorption during solubilization.
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Protection Tier Equipment Specification & Rationale

Respiratory N95 or P100 Respirator

Mandatory during powder

handling. If a certified fume

hood is unavailable (not

recommended), a full-face

respirator with P100 cartridges

is required to prevent

inhalation of neurotoxic dust.

Dermal (Hands) Double Nitrile Gloves

Layer 1 (Inner): 4 mil Nitrile

(inspection layer).Layer 2

(Outer): 5-8 mil Nitrile (barrier

layer).Rationale: Prevents

permeation.[3][4][5] Change

outer gloves immediately upon

splash contact.

Ocular Chemical Splash Goggles

Standard safety glasses are

insufficient for powders that

may become airborne.

Goggles provide a seal against

dust entry.

Body Tyvek® Sleeves or Lab Coat

A standard cotton lab coat is

acceptable, but disposable

Tyvek sleeves are

recommended when

solubilizing to prevent wrist-

gap exposure.

Engineering
Class II Biosafety Cabinet or

Fume Hood

Critical: All weighing and open-

container manipulation must

occur here. The sash should

be at the lowest working

height.

Operational Protocol: Handling & Solubilization
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Expert Insight: NM(R)Sal is prone to auto-oxidation, which not only degrades the compound

but generates reactive quinones. The following protocol ensures both safety and experimental

integrity.

Step 1: Storage & Preparation
Storage: Store at -20°C in a desiccator. Protect from light.

Equilibration: Allow the vial to warm to room temperature before opening to prevent

condensation, which accelerates degradation.

Step 2: Weighing (High Risk)
Place the balance inside the fume hood.

Don double gloves and N95 respirator.

Use an anti-static gun if available to prevent powder scattering.

Weigh the solid into a pre-tared amber vial (light protection).

Clean Up: Wipe the balance area with a wet tissue (10% ethanol) immediately to capture any

invisible dust.

Step 3: Solubilization (The "Antioxidant" Technique)
To maintain stability and prevent neurotoxic oxidation products:

Vehicle: Dissolve in water or saline.

Stabilization: It is highly recommended to use degassed buffers or add an antioxidant like

ascorbic acid (0.1%) to the solvent prior to dissolution [3]. This prevents the formation of the

oxidized quinone form, which has different toxicological properties.

Solubility: Soluble in water (warm if needed) and DMSO.

Step 4: Administration (In Vivo/In Vitro)
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In Vitro: Dissolve in DMSO stock, then dilute in culture media. Note: DMSO penetrates skin

rapidly; handle stocks with extreme caution.

In Vivo: For stereotaxic injection, ensure the needle is wiped clean before removal from the

hood to prevent aerosolization of the droplet.

Emergency & Disposal Procedures
Spill Management

Minor Powder Spill: Do not sweep (creates dust). Cover with wet paper towels (water or

ethanol) to dampen, then wipe up. Place waste in a sealed bag.

Liquid Spill: Absorb with vermiculite or spill pads.

Decontamination: Wash the area with a mild detergent followed by water.

Waste Disposal
Do not dispose of down the drain. This compound is a bioactive neurotoxin.[6]

Solid Waste: Contaminated gloves, tissues, and weighing boats must be placed in a

hazardous chemical waste container labeled "Neurotoxic Solid Waste."

Liquid Waste: Collect in a dedicated container for "Halogenated Organic Solvents" (due to

the HBr salt) or "Toxic Aqueous Waste," depending on the solvent used.
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Figure 2: Safe Disposal Workflow for Neurotoxic Waste
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Figure 2: Decision tree for the safe segregation and disposal of N-Methyl-(R)-salsolinol waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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